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Compound of Interest

Propanoic acid, 3-
Compound Name:
(trichlorogermyil)-

Cat. No.: B105624

Disclaimer: No comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)
is readily available for "Propanoic acid, 3-(trichlorogermyl)-". The following guide has been
compiled using available data for the specific compound, supplemented with information from
surrogate compounds, namely propanoic acid and general data on organogermanium
compounds. This information is intended for researchers, scientists, and drug development
professionals and should be used with extreme caution. A thorough risk assessment should be
conducted before handling this compound.

Chemical Identification and Physical Properties

"Propanoic acid, 3-(trichlorogermyl)-" is an organogermanium compound. Limited physical
and chemical data is available.
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Property Value Source
CAS Number 15961-23-6 [11[2]
Molecular Formula C3H5CI3Ge02 [1][2]
Molecular Weight 252.04 g/mol [11[2]
Melting Point 83-85°C [1]

3-(Trichlorogermyl)propionic
acid, B-
Trichlorogermyl)propionic

Synonyms ( ) germylprop [1112]
acid, (2-
CARBOXYETHYL)TRICHLOR

OGERMANE

Hazard Identification and Classification (Inferred)

The hazard profile of "Propanoic acid, 3-(trichlorogermyl)-" is not established. However,
based on its structure, it is prudent to consider the hazards associated with both the propanoic
acid moiety and the trichlorogermyl group. Propanoic acid is corrosive and can cause severe
skin and eye damage.[3][4] Organogermanium compounds have been associated with renal
toxicity and neurotoxicity, although the toxicity can vary widely depending on the specific
compound.[5][6] The trichlorogermyl group is expected to be reactive, particularly with water.

Inferred GHS Classification

The following GHS classification is inferred and should be treated as a preliminary assessment.

Physical Hazards

Skin Corrosion iritation Serious Eye Damage/Eye Irritation Specific Target Organ Toxicity (Single Exposure) Potential for Systemic Toxicity

I Category 18 (Inferred from Propanoic Acid) Category 1 (Inferred from Propanoic Acid) Category 3 (Respiratory Irritation - Inferred from Propanoic Acid) (Kidney, Nerves - Inferred from Organogermanium Compounds) I l Category 1 (Inferred)
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Caption: Inferred GHS Hazard Classification.

Exposure Controls and Personal Protection

Given the inferred hazards, stringent exposure controls should be implemented.

Engineering Controls

¢ Work should be conducted in a well-ventilated chemical fume hood.

¢ Ensure that eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE)

The following PPE is recommended as a minimum.

Use in a fume hood. If not possible, a NIOSH-approved respirator with appropriate cartridges.
Lab coat, chemical-resistant apron

Researcher Handling Compound

Chemical-resistant gloves (e.g., nitrile, neoprene)
Chemical safety goggles and face shield

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment.

Handling and Storage
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e Handling: Avoid all personal contact, including inhalation.[8] Do not breathe dust, fume, gas,
mist, vapors, or spray.[4] Wash hands thoroughly after handling.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.[8] Keep
container tightly closed.[4]

First-Aid Measures (Inferred)

These first-aid measures are based on the properties of propanoic acid and general principles
for corrosive materials.

Exposure First-Aid Measures

) Move person to fresh air. If breathing is difficult,
Inhalation ) ) ) ) )
give oxygen. Get immediate medical attention.

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ] ] ) ]
clothing and shoes. Get immediate medical

attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i i i
upper and lower eyelids. Get immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion ) _ _ )
unconscious person. Get immediate medical

attention.

Accidental Release Measures (Inferred)
Spill Response Workflow
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Spill Detected

Evacuate immediate area

:

Don appropriate PPE

l

Ensure adequate ventilation

l

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

l

Cautiously neutralize with a suitable agent (e.g., sodium bicarbonate) if appropriate and safe to do so.

l

Collect absorbed material into a sealed, labeled container

l

Decontaminate the spill area

l

Dispose of waste according to local, state, and federal regulations

Click to download full resolution via product page

Caption: Spill Response Workflow.
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Toxicological Information (Inferred)

No specific toxicological data for "Propanoic acid, 3-(trichlorogermyl)-" are available.

e Propanoic Acid: The acute oral LD50 in rats is reported to be between 351 and 4290 mg/kg
bw.[9] It is corrosive to the skin and eyes and is a respiratory irritant.[10]

e Organogermanium Compounds: The toxicity of organogermanium compounds varies. Some
have been associated with renal failure and neurotoxicity in humans after prolonged intake.
[5][6] Inorganic germanium compounds, such as germanium dioxide, are known to be
nephrotoxic.[11][12] It is crucial to consider the potential for the trichlorogermyl group to
hydrolyze and release inorganic germanium species.

Experimental Protocols (General Guidance)

Due to the lack of specific data, detailed experimental protocols cannot be provided. However,
the following general principles should be followed when designing experiments:

¢ Risk Assessment: Conduct a thorough risk assessment for every experiment, considering
the potential for exposure, the quantities being used, and the specific manipulations
involved.

» Small-Scale Work: Initially, work with the smallest possible quantities of the material.

o Controlled Environment: All manipulations should be performed in a properly functioning
chemical fume hood.

o Emergency Preparedness: Have appropriate spill cleanup materials and emergency contact
information readily available.

o Waste Disposal: Plan for the proper disposal of all waste materials, including contaminated
PPE and experimental apparatus.

This guide provides a framework for the safe handling of "Propanoic acid, 3-
(trichlorogermyl)-" based on the best available, albeit limited, information. The absence of
comprehensive safety data underscores the need for a cautious and well-informed approach by
all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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